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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzoic acid

Cat. No.: B1329567

For Researchers, Scientists, and Drug Development Professionals

Foreword

4-Hydroxy-3-nitrobenzoic acid, a key chemical intermediate, plays a significant role in the
synthesis of a wide array of organic compounds, including pharmaceuticals, dyes, and
advanced materials. Understanding its solubility is paramount for optimizing reaction
conditions, developing robust purification strategies, and formulating final products. This in-
depth technical guide provides a comprehensive overview of the solubility of 4-hydroxy-3-
nitrobenzoic acid, delving into its physicochemical properties, experimental solubility
determination, and the application of thermodynamic models. While quantitative solubility data
for this specific compound is not extensively available in public literature, this guide equips
researchers with the foundational knowledge and practical methodologies to determine and
interpret its solubility profile.

Physicochemical Properties of 4-Hydroxy-3-
hitrobenzoic Acid

A thorough understanding of the physicochemical properties of 4-hydroxy-3-nitrobenzoic acid
Is the cornerstone for predicting and interpreting its solubility behavior.

Table 1: Key Physicochemical Properties of 4-Hydroxy-3-nitrobenzoic Acid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1329567?utm_src=pdf-interest
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula C7HsNOs [1112]

Molecular Weight 183.12 g/mol [3]2]
Yellow to light brown crystalline

Appearance [4]
powder

Melting Point 183-186 °C

pKa 3.94+0.10 [5]

LogP (Octanol/Water Partition )

o 2.0 (estimated) [6]
Coefficient)
CAS Number 616-82-0 [3][2]

The presence of both a hydroxyl (-OH) and a carboxylic acid (-COOH) group, along with a nitro
(-NO2) group on the benzene ring, dictates the polarity and hydrogen bonding capabilities of
the molecule. The carboxylic acid group, with a pKa of 3.94, indicates that the molecule is a
weak acid.[5] This is a critical parameter as it governs the pH-dependent solubility in aqueous
solutions. At pH values above the pKa, the carboxylic acid group will deprotonate, forming the
more soluble carboxylate salt. The nitro group, being electron-withdrawing, increases the
acidity of the carboxylic acid and the phenolic proton compared to their unsubstituted
counterparts. The molecule's crystal structure also plays a vital role in its solubility, as the
energy required to overcome the crystal lattice forces directly impacts the dissolution process.

[3]
Solubility Profile: A Qualitative and Comparative
Overview

While specific quantitative solubility data for 4-hydroxy-3-nitrobenzoic acid is scarce, its
general solubility characteristics can be inferred from available information and by comparing it
with structurally related compounds.

General Solubility Behavior
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4-Hydroxy-3-nitrobenzoic acid exhibits limited solubility in water.[7] This is attributed to the
hydrophobic nature of the benzene ring, which counteracts the hydrophilic character of the
polar functional groups. Its solubility is significantly higher in organic solvents, particularly polar
aprotic and protic solvents that can engage in hydrogen bonding and dipole-dipole interactions.

[7]
 Slightly Soluble In: Acetonitrile, Dimethyl Sulfoxide (DMSO), Methanol.[5]

e More Soluble In: Ethanol, Acetone.[7]

The Critical Influence of pH on Aqueous Solubility

The solubility of 4-hydroxy-3-nitrobenzoic acid in aqueous media is highly dependent on the
pH of the solution.[7] As a carboxylic acid, its solubility dramatically increases in alkaline
conditions due to the ionization of the carboxylic acid group to form the highly polar and water-
soluble carboxylate anion.
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Caption: pH-dependent equilibrium of 4-hydroxy-3-nitrobenzoic acid.

Comparative Solubility with Other Nitrobenzoic Acids

To gain further insight, it is useful to compare the solubility of 4-hydroxy-3-nitrobenzoic acid
with other nitrobenzoic acid isomers. A study on 3-nitrobenzoic acid and 3,5-dinitrobenzoic acid
revealed that their solubility in various solvents generally follows the order: methanol > ethanol
> ethyl acetate > acetonitrile > dichloromethane > toluene > water.[8] The presence of the
additional hydroxyl group in 4-hydroxy-3-nitrobenzoic acid is expected to increase its polarity
and potential for hydrogen bonding, likely enhancing its solubility in polar protic solvents like

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.solubilityofthings.com/4-hydroxy-3-nitro-benzoic-acid
https://www.solubilityofthings.com/4-hydroxy-3-nitro-benzoic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB1853984_EN.htm
https://www.solubilityofthings.com/4-hydroxy-3-nitro-benzoic-acid
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.solubilityofthings.com/4-hydroxy-3-nitro-benzoic-acid
https://www.benchchem.com/product/b1329567?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.researchgate.net/publication/356654643_The_solubilities_of_benzoic_acid_and_its_nitro-derivatives_3-nitro_and_35-dinitrobenzoic_acids
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

alcohols compared to its non-hydroxylated counterparts. For instance, 4-nitrobenzoic acid is
reported to be soluble in methanol and ethanol.[9]

Experimental Determination of Solubility

For researchers requiring precise solubility data, experimental determination is essential. The
shake-flask method is a widely accepted and robust technique for determining the equilibrium
solubility of a solid in a solvent.

The Shake-Flask Method: A Step-by-Step Protocol

This protocol outlines the standard procedure for determining the equilibrium solubility of 4-
hydroxy-3-nitrobenzoic acid.

Materials and Apparatus:

e 4-Hydroxy-3-nitrobenzoic acid (high purity)

o Selected solvents (analytical grade)

e Screw-capped vials or flasks

o Constant temperature orbital shaker or water bath

e Analytical balance

o Syringe filters (e.g., 0.45 um PTFE or nylon)

e Volumetric flasks and pipettes

e Quantification instrument (e.g., HPLC-UV or UV-Vis spectrophotometer)
Protocol:

o Preparation of Supersaturated Solutions: Add an excess amount of 4-hydroxy-3-
nitrobenzoic acid to a known volume or weight of the chosen solvent in a series of vials.
The presence of undissolved solid is crucial to ensure that the solution reaches saturation.
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Equilibration: Tightly seal the vials and place them in a constant temperature shaker. Agitate
the mixtures for a sufficient period (typically 24-72 hours) to ensure that equilibrium is
achieved. To confirm that equilibrium has been reached, samples can be taken at different
time intervals (e.g., 24, 48, and 72 hours) until the measured concentration remains
constant.

Phase Separation: After equilibration, cease agitation and allow the vials to stand
undisturbed at the same temperature for a sufficient time to allow the undissolved solid to
settle.

Sample Collection and Filtration: Carefully withdraw a sample from the clear supernatant
using a syringe. Immediately filter the sample through a syringe filter into a pre-weighed vial
or volumetric flask. This step is critical to remove any undissolved microcrystals, which would
otherwise lead to an overestimation of solubility.

Quantification: Accurately dilute the filtered sample with a suitable solvent and determine the
concentration of 4-hydroxy-3-nitrobenzoic acid using a validated analytical method, such
as HPLC-UV or UV-Vis spectrophotometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of 4-
Hydroxy-3-nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329567#4-hydroxy-3-nitrobenzoic-acid-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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